Cas no 874285-11-7 (3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-)
874285-11-7 structure
Product Name:3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-
CAS No:874285-11-7
MF:C8H9NO4
MW:183.161362409592
CID:1895758
PubChem ID:63852373
Update Time:2025-04-21
3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-
- DB-426869
- 874285-11-7
- 5-(2-Hydroxyethoxy)-3-pyridinecarboxylic acid
- AKOS013165699
-
- Inchi: 1S/C8H9NO4/c10-1-2-13-7-3-6(8(11)12)4-9-5-7/h3-5,10H,1-2H2,(H,11,12)
- InChI Key: CVIGLITXKNFDCC-UHFFFAOYSA-N
- SMILES: O(C1C=NC=C(C(=O)O)C=1)CCO
Computed Properties
- Exact Mass: 183.05315777Da
- Monoisotopic Mass: 183.05315777Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 79.7Ų
3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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